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Compound of Interest

Compound Name: 4-Bromo-5-fluoropyrimidine

Cat. No.: B1522189

An In-depth Technical Guide to the Safe Handling of 4-Bromo-5-fluoropyrimidine

This guide provides a comprehensive overview of the essential health and safety protocols for
handling 4-Bromo-5-fluoropyrimidine in a laboratory setting. Designed for researchers,
chemists, and drug development professionals, this document synthesizes critical data from
safety data sheets (SDS), toxicological information, and established laboratory safety practices.
The objective is to foster a culture of safety by explaining the causality behind each precaution,
ensuring that every procedure is a self-validating system of protection.

Compound Profile and Scientific Context

4-Bromo-5-fluoropyrimidine (CAS No: 1003706-87-3) is a halogenated pyrimidine derivative.
[1] Pyrimidines are fundamental heterocyclic scaffolds in medicinal chemistry, and their
halogenated forms are versatile intermediates in the synthesis of complex pharmaceutical
agents. The presence of both bromine and fluorine atoms imparts unique reactivity and
physicochemical properties, making it a valuable building block. However, these same
properties necessitate stringent handling precautions. Halogenated pyrimidines, particularly
fluorinated ones, have been studied for their potential to induce genotoxic effects, including
cellular toxicity and chromosome aberrations, primarily through their incorporation into nucleic
acids or inhibition of critical enzymes.[2] Therefore, treating 4-Bromo-5-fluoropyrimidine with
a high degree of caution is imperative.

Physicochemical Properties
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A clear understanding of the compound's physical state is the first step in risk assessment. It is
typically a solid, which presents an inhalation risk if it becomes airborne as dust.

Property Value Source
Molecular Formula CaH2BrFN2 [11[3]
Molecular Weight 176.97 g/mol [3]
Appearance Light yellow solid crystalline

Melting Point 90-93°C/194-199.4 °F

CAS Number 1003706-87-3 [1]

Hazard Identification and Toxicological Assessment

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-Bromo-5-fluoropyrimidine is classified as hazardous.[3] The primary routes of
exposure are inhalation, skin contact, and eye contact.

GHS Classification

The compound is consistently identified with the following hazard statements across multiple
supplier safety data sheets.

Hazard Class GHS Code Hazard Statement Citation(s)

Skin

) o H315 Causes skin irritation [3]
Corrosion/Irritation

Serious Eye Causes serious eye

. H319 N [3]
Damage/Irritation irritation
Specific Target Organ )
o : May cause respiratory
Toxicity (Single H335 T [3]
irritation
Exposure)

The causality behind these hazards lies in the reactive nature of halogenated organic
compounds. Upon contact with moist tissues like skin, eyes, or the respiratory tract, they can
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cause significant irritation and damage.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach combining engineering controls and robust PPE is essential for
minimizing exposure.[4][5]

Engineering Controls

e Chemical Fume Hood: All handling of solid 4-Bromo-5-fluoropyrimidine and its solutions
must be conducted in a properly functioning chemical fume hood.[6] This is the primary
engineering control to prevent inhalation of dust or vapors.

¢ Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.

o Safety Stations: Accessible and regularly tested safety showers and eyewash stations are
mandatory in any area where this chemical is handled.[7]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedure
being performed.[8]
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Rationale and Best

PPE Category Specification . Citation(s)
Practices
Protects against
) accidental splashes
ANSI Z87.1-compliant ) )
) and airborne particles.
safety glasses with
] ) i For large-scale
Eye & Face Protection  side shields or ) [6][9][10]
) operations, a face
chemical splash _
shield worn over
goggles. ]
goggles is
recommended.
Provides protection
against incidental
contact. For prolonged
handling or
immersion, consult
) Disposable nitrile glove manufacturer
Hand Protection [6][9][10]

gloves.

guides for appropriate
materials. Always
inspect gloves before
use and replace them
immediately if

contaminated or torn.

Skin & Body
Protection

Flame-retardant lab
coat, long pants, and

closed-toe shoes.

A fully buttoned lab
coat protects skin and
personal clothing from
contamination. Avoid

o [81[°]
fabrics like polyester
that can melt and
adhere to skinin a

fire.

Respiratory Protection

Not required if
handled within a fume
hood.

If engineering controls  [6][9]
are not feasible or fail,

a NIOSH-approved

respirator with

appropriate cartridges
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is necessary. Use
requires enrollment in
a respiratory
protection program
with medical
evaluation and fit

testing.

Standard Operating Procedures for Safe Handling

Adherence to detailed protocols is the foundation of laboratory safety.

Protocol for Weighing and Transferring Solid Compound

o Preparation: Don all required PPE (goggles, nitrile gloves, lab coat).
Location: Perform all operations within a chemical fume hood to contain any dust.[6]
Tare: Place a clean weighing vessel on the analytical balance and tare it.

Transfer: Using a clean spatula, carefully transfer the desired amount of 4-Bromo-5-
fluoropyrimidine to the weighing vessel. Avoid generating dust by handling the material
gently.

Cleaning: After transfer, carefully clean the spatula and any contaminated surfaces within the
fume hood with a solvent-moistened wipe.

Sealing: Tightly close the source container immediately after use to prevent contamination
and exposure.

Disposal: Dispose of the contaminated wipe in a designated solid hazardous waste
container.[11]

Protocol for Storage and Waste Disposal

o Storage: Store the compound in a tightly closed, properly labeled container in a cool, dry,
and well-ventilated area.[12] Keep it away from incompatible materials such as strong
oxidizing agents.[13][14]
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o Waste Disposal: All waste, including unused product and contaminated materials, must be
treated as hazardous waste. Collect in sealed, labeled containers and dispose of through an
approved waste disposal plant in accordance with local, regional, and national regulations.
[11] Do not allow the chemical to enter drains or the environment.[11][13]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol Citation(s)

Immediately move the affected
person to fresh air. If breathing
) is difficult, provide oxygen. If
Inhalation } ) . [6][12]
not breathing, give artificial
respiration. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Wash
the affected skin area with
Skin Contact plenty of soap and water for at [6][13]
least 15 minutes. If skin
irritation persists, seek medical

attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [6][13]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
Ingestion afterwards. Never give [71[13]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Spill Response Protocol

The response to a spill depends on its scale. For any major spill, evacuate the area and
contact emergency personnel. The following workflow outlines the response to a manageable,
minor laboratory spill.
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Spill Detected

Assess Severity
(Quantity, Location)

Minor

Minor Spill

(Manageable by lab staff)

Alert personnel in
immediate area

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,
Respirator if needed)

Contain Spill
(Use inert absorbent like
vermiculite or sand)

Collect Material

(Sweep solid or absorb liquid.

Avoid creating dust.)

Decontaminate Area

(Wipe with appropriate solvent)

Dispose of Waste
(Seal in labeled hazardous
waste container)

Major Spill
(Immediate Danger)

EVACUATE AREA
IMMEDIATELY

Alert EH&S / Emergency
Services. Pull fire alarm
if necessary.

Secure the Area
(Close doors, restrict access)

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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